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Compound of Interest

Compound Name: Dibutyl carbonate

cat. No.: B105752

Proper disposal of dibutyl carbonate is critical for ensuring laboratory safety and
environmental protection. As a substance that can cause serious eye damage, skin irritation,
and potential allergic reactions, and is harmful to aquatic life with long-lasting effects, it
necessitates handling and disposal according to strict protocols.[1][2] Adherence to these
procedures minimizes risks to personnel and prevents environmental contamination.

This guide provides a comprehensive, step-by-step approach to the safe disposal of dibutyl
carbonate, intended for researchers, scientists, and drug development professionals. All
procedures should be performed in accordance with local, regional, and national hazardous
waste regulations.[1]

Immediate Safety Protocols

Before handling or disposing of dibutyl carbonate, ensure all necessary safety measures are
in place. This includes having immediate access to eyewash stations and safety showers.[1]

Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent exposure. The minimum required PPE includes:

o Eye and Face Protection: Wear chemical safety goggles and/or a face shield that complies
with OSHA's regulations in 29 CFR 1910.133 or European Standard EN166.[1]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin contact.[1]
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» Respiratory Protection: If working in an area with poor ventilation, or if exposure limits may
be exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

Step-by-Step Disposal Procedure

Dibutyl carbonate must be disposed of as hazardous waste.[1] Never discharge it down the
drain or mix it with non-hazardous waste.

Waste Identification: Clearly identify the waste as "Hazardous Waste - Dibutyl Carbonate".

Segregation: Do not mix dibutyl carbonate waste with other chemical waste unless
specifically instructed to do so by your institution's Environmental Health and Safety (EHS)
department or a licensed waste disposal contractor.[3]

Containerization:
o Store waste in its original container or a compatible, properly sealed container.[1][3]
o The container must be in good condition, free from leaks or damage.

o Label the container clearly with the words "Hazardous Waste" and the full chemical name,
"Dibutyl Carbonate".[4]

Storage:

o Store the waste container in a designated, well-ventilated, cool, and dry secondary
containment area.[1][5]

o Keep the container away from incompatible materials, such as strong oxidizing agents,
heat, sparks, and open flames.[1][6][7]

Final Disposal:

o Arrange for the collection and disposal of the waste through your institution's EHS
department or a certified hazardous waste disposal company.[1][5]

o Disposal must comply with all federal, state, and local regulations, such as the Resource
Conservation and Recovery Act (RCRA) in the United States.[4][8]
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Emergency Response: Spill and Leak Procedures

In the event of a spill, immediate and appropriate action is required to prevent exposure and
environmental contamination.

o Evacuate: Evacuate all non-essential personnel from the immediate spill area.[5]
» Ventilate: Ensure the area is well-ventilated.

» Control Ignition Sources: Remove all sources of ignition from the area.[5][7] Use non-
sparking tools for cleanup.[9]

e Containment:

o Wearing the appropriate PPE, prevent the spill from spreading and from entering drains,
sewers, or waterways.[1][9] You can do this by creating a dike around the spill with an inert
absorbent material.

o Cover drains in the vicinity.[3][10]
e Absorption and Cleanup:

o Soak up the spill with an inert, non-combustible absorbent material such as sand, earth, or
vermiculite.[1][9]

o Carefully scoop the absorbed material into a suitable, closed, and properly labeled
container for disposal.[1]

o Decontamination: Clean the spill area thoroughly.

» Disposal: Dispose of the contaminated absorbent material and any contaminated PPE as
hazardous waste, following the procedures outlined above.

Data Summary: Dibutyl Carbonate

The following table summarizes key quantitative and safety data for dibutyl carbonate.
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Parameter Value Reference
Chemical Formula C9H1803 [1]
Molecular Weight 174.24 g/mol [1]

Colorless to very pale yellow
Appearance o
liquid

Boiling Point 207 °C [6]

Flash Point 76 °C [6]

GHS Signal Word Danger / Warning [1112]

H317: May cause an allergic
skin reactionH318/H319:
Causes serious eye
GHS Hazard Statements o [11[2]
damage/irritationH412:
Harmful to aquatic life with

long lasting effects

Dispose of contents/container
Disposal Recommendation to an approved waste disposal [1][5][6]

plant

Dibutyl Carbonate Disposal Workflow

The following diagram illustrates the logical steps and decision points for the proper disposal of
dibutyl carbonate.
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Waste Dibutyl Carbonate

'

Step 1: Wear Full PPE
(Goggles, Gloves, Lab Coat)

Step 2: Assess Situation

Spill or Leak Occurred Routine Disposal

Step 3a: Contain Spill
with Inert Absorbent

Step 3b: Secure in a Labeled,
Closed Hazardous Waste Container

Step 4a: Collect Absorbed Waste
into a Labeled, Sealable Container

N\

Step 5: Store in Designated
Hazardous Waste Area

Step 6: Contact EHS or
Approved Waste Vendor for Pickup

Final Disposal at
Licensed Facility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b105752?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

